Cas no 26926-09-0 (Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate])

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] structure
26926-09-0 structure
Product Name:Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate]
CAS No:26926-09-0
MF:C27H44N7O20P3S
MW:911.6594
CID:4745301
PubChem ID:445127
Update Time:2024-11-07

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Chemical and Physical Properties

Names and Identifiers

    • HMG-CoA
    • (3S)-5-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphospho
    • (S)-3-Hydroxy-3-methylglutaryl-CoA
    • (S)-3-Hydroxy-3-methylglutaryl coenzyme A
    • (3S)-3-Hydroxy-3-methylglutaryl-CoA
    • Coenzyme A, S-(hydrogen 3-hydroxy-3-methylpentanedioate), (S)-
    • Coenzyme A, S-(hydrogen (S)-3-hydroxy-3-methylglutarate) (8CI)
    • Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate]
    • D06XQX
    • (3S)-3-hydroxy-3-methylglutaryl-CoA
    • 3-hydroxy-3-methylglutaryl-coenzyme A
    • S-(Hydrogen 3-hydroxy-3-methylpentanedioate) coenzyme A
    • SCHEMBL1198
    • C00356
    • Hydroxymethylglutaroyl coenzyme A
    • 26926-09-0
    • (3S)-3-hydroxy-3-methylglutaryl-coenzyme A
    • LMFA07050116
    • S-(Hydrogen 3-hydroxy-3-methylpentanedioate
    • C27H44N7O20P3S
    • (3S)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-hydroxy-3-methyl-5-oxopentanoic acid
    • CABVTRNMFUVUDM-VRHQGPGLSA-N
    • Q307532
    • HMG-coenzyme A
    • hydroxymethylglutaryl-CoA
    • 1553-55-5
    • S-(Hydrogen 3-hydroxy-3-methylpentanedioic acid
    • GTPL3040
    • DTXSID40862689
    • (S)-3-hydroxy-3-methylglutaryl-CoA
    • 3-Hydroxy-3-methylglutaryl-CoA
    • C27-H44-N7-O20-P3-S
    • (S)-3-hydroxy-3-methylglutaryl-coenzyme A
    • CHEBI:15467
    • Hydroxymethylglutaryl-Coenzyme A
    • (S)-3-Hydroxy-3-methylglutaryl coenzyme A
    • 3-hydroxy-3-methyl-glutaryl-CoA
    • 3-hydroxy-3-methyl-Glutaryl-Coenzyme A
    • 3S-hydroxy-3-methyl-5-carboxypentanoyl-CoA
    • S-(Hydrogen 3-hydroxy-3-methylglutaryl)coenzyme A
    • CHEMBL1794644
    • 3'-phosphoadenosine 5'-{3-[(3R)-4-({3-[(2-{[(3S)-4-carboxy-3-hydroxy-3-methylbutanoyl]sulfanyl}ethyl)amino]-3-oxopropyl}amino)-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
    • Coenzyme A, S-(hydrogen 3-hydroxy-3-methylpentanedioate), (S)-
    • NS00073113
    • 3'-phosphoadenosine 5'-(3-((3R)-4-((3-((2-(((3S)-4-carboxy-3-hydroxy-3-methylbutanoyl)sulfanyl)ethyl)amino)-3-oxopropyl)amino)-3-hydroxy-2,2-dimethyl-4-oxobutyl) dihydrogen diphosphate)
    • EINECS 216-301-7
    • coenzyme A, 3-hydroxy-3-methylglutaryl-
    • ZKE
    • Mevaldyl-Coenzyme A
    • Inchi: 1S/C27H44N7O20P3S/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45)/t14?,19?,20?,21?,25?,27-/m0/s1
    • InChI Key: CABVTRNMFUVUDM-ZYRKQMCCSA-N
    • SMILES: S(C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O)C(C([H])([H])[C@](C([H])([H])[H])(C([H])([H])C(=O)O[H])O[H])=O

Computed Properties

  • Exact Mass: 911.157469g/mol
  • Monoisotopic Mass: 911.157469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 25
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 24
  • Complexity: 1610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.6
  • Topological Polar Surface Area: 447
  • Molecular Weight: 911.7g/mol

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Production Method

Production Method 1

Reaction Conditions
1.1R:Codehydrase I, R:MeC(=O)CO2H, C:9028-35-7, C:9001-60-9, S:H2O, 3 h, rt, pH 7.9
Reference
Metabolic Coupling of Dehydration and Decarboxylation in the Curacin A Pathway: Functional Identification of a Mechanistically Diverse Enzyme Pair
By Gu, Liangcai et al, Journal of the American Chemical Society, 2006, 128(28), 9014-9015

Production Method 2

Reaction Conditions
1.1R:KOH, S:H2O, 30 min, 37°C
1.2R:HCl, S:H2O, pH 7.5
2.1R:Codehydrase I, R:MeC(=O)CO2H, C:9028-35-7, C:9001-60-9, S:H2O, 2 h, rt, pH 7.9
2.2R:H2SO4, S:H2O, rt, pH 4
Reference
Evolution of Function in the Crotonase Superfamily: (3S)-Methylglutaconyl-CoA Hydratase from Pseudomonas putida
By Wong, Brian J. and Gerlt, John A., Biochemistry, 2004, 43(16), 4646-4654

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Raw materials

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Preparation Products

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